4-(bromomethyl)-2,3-dihydro-1-benzofuran
Overview
Description
4-(Bromomethyl)-2,3-dihydro-1-benzofuran, commonly known as BMF, is an organic compound with a variety of pharmacological and biological properties. It is a heterocyclic aromatic compound with a structure consisting of a benzene ring fused with a furan ring. BMF has been studied for its potential therapeutic applications due to its ability to modulate the activity of various proteins and enzymes. In particular, BMF has been studied for its ability to modulate the activity of cytochrome P450 enzymes, which are involved in drug metabolism. BMF has also been studied for its ability to induce apoptosis, inhibit angiogenesis, and act as an anti-inflammatory agent.
Scientific Research Applications
BMF has been studied extensively for its potential therapeutic applications. It has been shown to modulate the activity of cytochrome P450 enzymes, which are involved in drug metabolism. BMF has also been studied for its ability to induce apoptosis, inhibit angiogenesis, and act as an anti-inflammatory agent. BMF has been studied for its potential use in the treatment of cancer, Alzheimer’s disease, and other conditions.
Mechanism of Action
The exact mechanism of action of BMF is not fully understood. However, it is believed that BMF binds to cytochrome P450 enzymes and modulates their activity. This modulation of enzyme activity can affect the metabolism of drugs, resulting in altered pharmacokinetics and pharmacodynamics. Additionally, BMF may also interact with other proteins and enzymes, resulting in changes in cell signaling pathways and gene expression.
Biochemical and Physiological Effects
BMF has been shown to modulate the activity of cytochrome P450 enzymes, which are involved in drug metabolism. BMF has also been studied for its ability to induce apoptosis, inhibit angiogenesis, and act as an anti-inflammatory agent. BMF has been studied for its potential use in the treatment of cancer, Alzheimer’s disease, and other conditions. Additionally, BMF has been studied for its potential to modulate the activity of other proteins and enzymes, resulting in changes in cell signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using BMF in laboratory experiments include its low cost, its availability in large quantities, and its ability to modulate the activity of various proteins and enzymes. Additionally, BMF is relatively safe and non-toxic. The main limitation of BMF is its lack of specificity, as it can modulate the activity of a variety of proteins and enzymes.
Future Directions
The potential future directions for BMF research include further investigation of its mechanism of action and its potential therapeutic applications. Additionally, further research is needed to determine the optimal concentrations and dosing regimens for BMF in order to maximize its therapeutic effects. Additionally, further research is needed to determine the potential side effects and toxicity of BMF. Finally, further research is needed to determine the potential interactions of BMF with other drugs and chemicals.
Synthesis Methods
BMF can be synthesized through a variety of methods, including the Friedel-Crafts reaction, the Wittig reaction, and the Diels-Alder reaction. The most common method is the Friedel-Crafts reaction, which involves the reaction of a substituted benzene ring with a substituted furan ring. The reaction is carried out in the presence of an acid catalyst, such as aluminum chloride or boron trifluoride. The reaction produces the desired product in high yields.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-2,3-dihydro-1-benzofuran involves the bromination of 2,3-dihydro-1-benzofuran followed by the reaction of the resulting intermediate with formaldehyde and hydrobromic acid.", "Starting Materials": [ "2,3-dihydro-1-benzofuran", "Bromine", "Formaldehyde", "Hydrobromic acid" ], "Reaction": [ "Step 1: Bromination of 2,3-dihydro-1-benzofuran using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 4-bromo-2,3-dihydro-1-benzofuran.", "Step 2: Reaction of 4-bromo-2,3-dihydro-1-benzofuran with formaldehyde and hydrobromic acid in the presence of a Lewis acid catalyst such as boron trifluoride to yield 4-(bromomethyl)-2,3-dihydro-1-benzofuran." ] } | |
| 2377901-99-8 | |
Molecular Formula |
C9H9BrO |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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